Cas no 3885-38-9 (Ethyl 3-Methyl-2-quinoxalinecarboxylate)

• Product Name: Ethyl 3-Methyl-2-quinoxalinecarboxylate
• CAS No: 3885-38-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD02182648
• CID: 1032630
• PubChem ID: 589024
• Update Time: 2025-10-19

Ethyl 3-Methyl-2-quinoxalinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methylquinoxaline-2-carboxylate
• Ethyl 3-methyl-2-quinoxalinecarboxylate
• 2-ethoxycarbonyl-3-methylquinoxaline
• 2-ethoxycarbonyl--3-methylquinoxaline
• 2-methyl-3-ethoxycarbonylquinoxaline
• 3-methyl-quinoxaline-2-carboxylic acid ethyl ester
• AC1LBU3P
• AN-789
• ethyl 3-methylquinoxalin-2-carboxylate
• ethyl 3-methyl-quinoxaline-2-carboxylate
• ethylmethylquinoxalinecarboxylate
• SureCN2025252
• Ethyl 3-methyl-2-quinoxalinecarboxylate #
• J-520892
• HMS3535J16
• Ethyl3-methylquinoxaline-2-carboxylate
• DTXSID10343319
• SMR000229234
• NF-0739
• MFCD02182648
• CS-0317905
• SCHEMBL2025252
• A918998
• CHEMBL1566899
• AKOS003603209
• 3885-38-9
• MLS000700510
• 3-(Ethoxycarbonyl)-2-methylquinoxaline; 3-Methyl-2-quinoxalinecarboxylic Acid Ethyl Ester
• DB-307993
• CCG-200056
• HMS2534P11
• AN-789/13818001
• Ethyl 3-Methyl-2-quinoxalinecarboxylate

• MDL： MFCD02182648
• Inchi： 1S/C12H12N2O2/c1-3-16-12(15)11-8(2)13-9-6-4-5-7-10(9)14-11/h4-7H,3H2,1-2H3
• InChI Key： IRZHLIWGVQPMHU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08

Ethyl 3-Methyl-2-quinoxalinecarboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Ethyl 3-Methyl-2-quinoxalinecarboxylate

Ethyl 3-Methyl-2-quinoxalinecarboxylate (CAS No. 3885-38-9): A Comprehensive Overview

Ethyl 3-Methyl-2-quinoxalinecarboxylate (CAS No. 3885-38-9) is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various scientific domains. The quinoxaline core structure of this molecule plays a pivotal role in its reactivity and utility, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents and materials.

The molecular formula of Ethyl 3-Methyl-2-quinoxalinecarboxylate is C₁₀H₁₁O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. This specific arrangement contributes to its versatility, enabling it to participate in a wide range of chemical reactions. The presence of the ester group (-COOEt) at the carboxyl position enhances its solubility in organic solvents, facilitating its use in synthetic protocols and laboratory applications.

In recent years, Ethyl 3-Methyl-2-quinoxalinecarboxylate has been extensively studied for its pharmacological properties. Quinoxaline derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The Ethyl 3-Methyl-2-quinoxalinecarboxylate compound has shown promise in preclinical studies as a potential lead molecule for drug development. Its ability to interact with biological targets suggests that it could be modified to enhance its efficacy and selectivity for specific therapeutic applications.

One of the most intriguing aspects of Ethyl 3-Methyl-2-quinoxalinecarboxylate is its role in medicinal chemistry. Researchers have been exploring its derivatives to identify new compounds with improved pharmacokinetic profiles. The quinoxaline scaffold provides a rich framework for structural modifications, allowing chemists to tailor the molecule's properties to meet specific therapeutic needs. For instance, modifications at the methyl and carboxyl positions can influence the compound's solubility, bioavailability, and metabolic stability.

The synthesis of Ethyl 3-Methyl-2-quinoxalinecarboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. Common synthetic routes include condensation reactions between appropriate precursors followed by esterification. These processes underscore the importance of this compound in organic synthesis, as it serves as a building block for more complex molecules. The efficiency and scalability of these synthetic methods are crucial for industrial applications where large quantities of the compound may be required.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 3-Methyl-2-quinoxalinecarboxylate's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing drugs that can effectively modulate biological pathways without unintended side effects. By leveraging computational tools, researchers can predict the binding affinity and mode of interaction between Ethyl 3-Methyl-2-quinoxalinecarboxylate and its targets, accelerating the drug discovery process.

The pharmaceutical industry has taken note of the potential of Ethyl 3-Methyl-2-quinoxalinecarboxylate and is actively investigating its applications in drug development. Several academic institutions and biotech companies have initiated projects aimed at synthesizing and testing new derivatives of this compound. These efforts are part of a broader trend toward developing targeted therapies that address specific disease mechanisms. The versatility of Ethyl 3-Methyl-2-quinoxalinecarboxylate makes it an attractive candidate for such endeavors.

In addition to its pharmaceutical applications, Ethyl 3-Methyl-2-quinoxalinecarboxylate has shown promise in materials science. Its unique chemical properties make it suitable for use in the development of advanced materials with specialized functions. For example, it can be incorporated into polymers or coatings to enhance their mechanical or thermal properties. Such innovations highlight the interdisciplinary nature of modern chemical research, where compounds like Ethyl 3-Methyl-2-quinoxalinecarboxylate find utility across multiple domains.

The environmental impact of Ethyl 3-Methyl-2-quinoxalinecarboxylate is also a subject of interest among researchers. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize production processes, ensuring that the compound can be manufactured responsibly without compromising on quality or yield. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for Ethyl 3-Methyl-2-quinoxalinecarboxylate are bright, with ongoing research uncovering new possibilities for its use. As our understanding of biological systems grows, so does the potential for this compound to contribute to medical breakthroughs. Collaborative efforts between academia and industry will be crucial in realizing these possibilities, fostering innovation and driving progress in pharmaceuticals and materials science.